N-[2-[(2,2-Dimethyl-3H-1-benzofuran-7-yl)oxy]ethyl]but-2-ynamide
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Description
“N-[2-[(2,2-Dimethyl-3H-1-benzofuran-7-yl)oxy]ethyl]but-2-ynamide” is a complex organic compound. The core structure of this compound is 2,2-Dimethyl-3H-benzofuran . Benzofuran compounds are ubiquitous in nature and have been shown to possess strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .
Synthesis Analysis
The synthesis of benzofuran derivatives has been a topic of interest in recent years. A complex benzofuran derivative can be constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds . Another method involves the construction of a benzofuran ring through proton quantum tunneling, which results in fewer side reactions and high yield .Molecular Structure Analysis
The molecular structure of “this compound” is based on the 2,2-Dimethyl-3H-benzofuran core . The molecular formula of 2,2-Dimethyl-3H-benzofuran is C10H12O, with an average mass of 148.202 Da and a monoisotopic mass of 148.088821 Da .Chemical Reactions Analysis
The chemical reactions involving benzofuran derivatives are diverse and complex. The construction of benzofuran rings has been achieved through various methods, including a unique free radical cyclization cascade and proton quantum tunneling .Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” would be largely influenced by its benzofuran core. The molecular formula of 2,2-Dimethyl-3H-benzofuran is C10H12O .Mechanism of Action
The mechanism of action of benzofuran derivatives is largely dependent on their specific structures and the biological activities they exhibit. For instance, some benzofuran compounds have shown anti-hepatitis C virus activity and are expected to be effective therapeutic drugs for hepatitis C disease .
Future Directions
Benzofuran compounds, due to their diverse biological activities and potential applications, have attracted the attention of chemical and pharmaceutical researchers worldwide . Future research may focus on the development of novel benzofuran derivatives with enhanced biological activities and improved safety profiles. The discovery of new methods for constructing benzofuran rings could also be a significant area of future research .
Properties
IUPAC Name |
N-[2-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxy]ethyl]but-2-ynamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19NO3/c1-4-6-14(18)17-9-10-19-13-8-5-7-12-11-16(2,3)20-15(12)13/h5,7-8H,9-11H2,1-3H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WXOVEINVPLIHPD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC#CC(=O)NCCOC1=CC=CC2=C1OC(C2)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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